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Compound of Interest

Compound Name: TBAP-001

CAS No.: 1777832-90-2

Cat. No.: B2541119

Get Quote

This guide provides comprehensive, immediate safety and logistical information for

researchers, scientists, and drug development professionals working with TBAP-001. The

following procedures are designed to ensure a safe laboratory environment and minimize

exposure risk when handling this potent RAF kinase inhibitor.

TBAP-001 is a chemical compound intended for laboratory research use only.[1] As with any

potent bioactive molecule, proper handling and disposal are critical to ensure personnel safety

and environmental protection. The information below is synthesized from available safety data

sheets and general best practices for handling kinase inhibitors.

Compound Information and Safety Data Summary
A summary of the key physical, chemical, and safety information for TBAP-001 is provided in

the table below. This data is essential for understanding the compound's properties and

potential hazards.
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Property Value

Chemical Name TBAP-001

Synonyms TBAP001

CAS Number 1777832-90-2

Molecular Formula C₂₇H₂₃F₂N₇O₃

Molecular Weight 531.51 g/mol

Appearance Solid

Purity >99%

Solubility Soluble in DMSO

Storage Temperature
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 1 year.

Hazard Statements

Based on general kinase inhibitor SDS, specific

GHS classifications for TBAP-001 should be

confirmed with the supplier's SDS.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON

CENTER or doctor/physician if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.
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P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of TBAP-001 in DMSO, a

common solvent for this compound.

Materials:

TBAP-001 solid powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE) as specified below

Procedure:

Pre-weighing Preparation: Don all required PPE, including a lab coat, safety glasses with

side shields, and two pairs of nitrile gloves. Perform all weighing and initial dissolution steps

within a certified chemical fume hood.
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Weighing TBAP-001: Tare a sterile, pre-labeled microcentrifuge tube on a precision balance.

Carefully weigh out the desired amount of TBAP-001. For example, to prepare 1 mL of a 10

mM stock solution, weigh 5.315 mg of TBAP-001.

Dissolution: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed TBAP-001. For a 10 mM solution with 5.315 mg of the compound,

add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -80°C.

Handling and Safety Workflow
The following diagram illustrates the standard workflow for safely handling TBAP-001, from

receipt of the compound to its final disposal. Adherence to this workflow is crucial for

minimizing exposure risk.
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TBAP-001 Handling and Safety Workflow
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Caption: Workflow for the safe handling of TBAP-001.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling TBAP-001. The

following PPE should be worn at all times in the laboratory when working with this compound.

PPE Category Item Specifications

Eye Protection
Safety glasses with side-

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection Nitrile gloves

Two pairs of gloves should be

worn, with the outer pair being

changed immediately after

handling the compound or if

contamination is suspected.

Body Protection Laboratory coat
A buttoned, full-length lab coat

is required.

Respiratory Protection N95 respirator or higher

Recommended when handling

the powder outside of a

certified chemical fume hood

or biological safety cabinet to

prevent inhalation of aerosols.

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.

Disposal Plan
Proper disposal of TBAP-001 and all contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Liquid Waste: All solutions containing TBAP-001 should be collected in a designated, sealed,

and clearly labeled hazardous waste container. The container should be stored in a

secondary containment vessel in a cool, dry, and well-ventilated area away from

incompatible materials.
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Solid Waste: All solid waste contaminated with TBAP-001, including empty vials, pipette tips,

gloves, and absorbent paper, must be collected in a designated hazardous waste container.

Disposal Vendor: All hazardous waste must be disposed of through a licensed and certified

hazardous waste disposal vendor in accordance with local, state, and federal regulations. Do

not dispose of TBAP-001 down the drain or in the regular trash.

By adhering to these safety and handling protocols, researchers can minimize the risks

associated with the use of TBAP-001 and maintain a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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